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Compound of Interest

Compound Name: 4,5-Dichloro-1-methylimidazole

Cat. No.: B072708 Get Quote

An In-depth Technical Guide on the Physical Properties of 4,5-Dichloro-1-methylimidazole

Introduction
4,5-Dichloro-1-methylimidazole is a halogenated heterocyclic organic compound. It serves as

a key intermediate in the synthesis of various other chemical compounds.[1] Its chemical

structure, characterized by a methyl-substituted imidazole ring with two chlorine atoms, dictates

its physical and chemical properties. This guide provides a comprehensive overview of its

physical characteristics, with a focus on its melting point and other key quantitative data

relevant to researchers, scientists, and professionals in drug development.

Physical and Chemical Properties
The physical properties of 4,5-Dichloro-1-methylimidazole are summarized in the table

below. These properties are crucial for its handling, storage, and application in experimental

settings.
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Property Value

Melting Point 53°C to 55°C[1][2]

Boiling Point 286.8°C at 760 mmHg[2]

Flash Point 127.2°C[2]

Molecular Formula C4H4Cl2N2[1][2]

Molecular Weight 150.99 g/mol [1]

Refractive Index 1.595[2]

Solubility Soluble in water[1]

Purity 97% - 98%[1][2]

CAS Number 1192-53-6[1][2]

Experimental Protocols for Property Determination
While specific, detailed experimental protocols for the determination of the physical properties

of 4,5-Dichloro-1-methylimidazole are not extensively published in the provided search

results, the values cited are typically determined using standard, well-established laboratory

techniques. A general overview of these methodologies is provided below.

Melting Point Determination
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a crystalline solid like 4,5-Dichloro-1-methylimidazole, this is typically a sharp range.

Methodology: A common method is using a melting point apparatus. A small amount of the

powdered sample is packed into a capillary tube, which is then placed in the apparatus. The

sample is heated at a controlled rate, and the temperature range from the first appearance of

liquid to the complete melting of the solid is recorded.

Boiling Point Determination
The boiling point is the temperature at which the vapor pressure of a liquid equals the pressure

surrounding the liquid and the liquid changes into a vapor.
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Methodology: The boiling point is typically measured at a specific atmospheric pressure

(e.g., 760 mmHg). A common laboratory method involves heating the liquid in a flask

connected to a condenser. A thermometer is placed so that the bulb is just above the surface

of the liquid to measure the temperature of the vapor that is in equilibrium with the boiling

liquid.

Flash Point Determination
The flash point of a volatile material is the lowest temperature at which its vapors will ignite if

given an ignition source.

Methodology: This is determined using either an open-cup or closed-cup apparatus. A

sample is heated, and an ignition source is periodically passed over the surface of the liquid.

The temperature at which a brief flash is observed is recorded as the flash point.

Solubility Assessment
Solubility is the property of a solid, liquid, or gaseous chemical substance called solute to

dissolve in a solid, liquid, or gaseous solvent.

Methodology: A simple qualitative assessment involves adding a small amount of the solute

(4,5-Dichloro-1-methylimidazole) to a known volume of the solvent (water) at a specific

temperature. The mixture is agitated, and the degree to which the solute dissolves is

observed. Quantitative measurements would involve determining the mass of solute that can

dissolve in a specific volume of solvent to create a saturated solution.

Logical Workflow for Compound Characterization
The following diagram illustrates a general logical workflow for the synthesis and

characterization of a chemical compound like 4,5-Dichloro-1-methylimidazole.
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Caption: A logical workflow for the synthesis and characterization of a chemical compound.
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Safety and Handling
4,5-Dichloro-1-methylimidazole is indicated to cause skin and serious eye irritation, and may

cause respiratory irritation.[1] Therefore, appropriate personal protective equipment, including

gloves, eye protection, and a dust mask, should be used when handling this chemical. It should

be stored away from oxidizing agents in a tightly closed container in a cool, dry, and well-

ventilated area.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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